Cas no 61549-37-9 (Pyrene, 1,1'-(1,16-hexadecanediyl)bis-)

• Product Name: Pyrene, 1,1'-(1,16-hexadecanediyl)bis-
• CAS No: 61549-37-9
• MF: C₄₈H₅₀
• MW: 626.910613536835
• CID: 475241
• PubChem ID: 71394695
• Update Time: 2025-04-19

Pyrene, 1,1'-(1,16-hexadecanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Pyrene, 1,1'-(1,16-hexadecanediyl)bis-
• 1-(16-pyren-1-ylhexadecyl)pyrene
• 1,1'-(Hexadecane-1,16-diyl)dipyrene
• DTXSID80816368
• 61549-37-9

• Inchi： 1S/C48H50/c1(3-5-7-9-11-13-17-35-23-25-41-29-27-37-19-15-21-39-31-33-43(35)47(41)45(37)39)2-4-6-8-10-12-14-18-36-24-26-42-30-28-38-20-16-22-40-32-34-44(36)48(42)46(38)40/h15-16,19-34H,1-14,17-18H2
• InChI Key： DNCCKGIPLMZPOI-UHFFFAOYSA-N
• SMILES： C(CCCCCCCC1=CC=C2C=CC3=CC=CC4C=CC1=C2C=43)CCCCCCCCC1=CC=C2C=CC3=CC=CC4C=CC1=C2C=43

Computed Properties

• Exact Mass: 626.3915
• Monoisotopic Mass: 626.391251595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 48
• Rotatable Bond Count: 17
• Complexity: 874
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0